Cas no 180748-30-5 ((4-CHLOROPYRIDIN-2-YL)METHANAMINE)

• Product Name: (4-CHLOROPYRIDIN-2-YL)METHANAMINE
• CAS No: 180748-30-5
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD07374904
• CID: 66162
• PubChem ID: 22727148
• Update Time: 2025-05-20

(4-CHLOROPYRIDIN-2-YL)METHANAMINE Chemical and Physical Properties

Names and Identifiers

• (4-CHLOROPYRIDIN-2-YL)METHANAMINE
• (4-chloro-2-pyridyl) methylamine
• 2-Pyridinemethanamine, 4-chloro-
• 4-Chloro-2-pyridine methanamine
• (4-chloropyridin-2-yl)methylamine
• 2-Aminomethy-4-chloropyridine
• 2-aminomethyl-4-chloropyridine
• 4-chloro-2-aminomethylpyridine
• 2-Pyridinemethanamine,4-chloro-(9CI)
• C-(4-CHLORO-PYRIDIN-2-YL)-METHYLAMINE
• (4-Chloropyridin-2-yl)MethanaMine hydrochloride
• 4-Chloro-2-pyridinemethanamine
• Z1198173013
• Q27463888
• FZCYDUZIHRNWSQ-UHFFFAOYSA-N
• SCHEMBL379949
• DS-11253
• 2-(Aminomethyl)-4-chloropyridine
• AKOS006286083
• CHEMBL4588770
• MFCD07374904
• PB27784
• CS-W004866
• FT-0658481
• SY031877
• A4006
• DTXSID90627846
• AM803394
• [(4-Chloropyridin-2-yl)methyl]amine
• EN300-111439
• 1-(4-Chloropyridin-2-yl)methanamine
• 180748-30-5
• DB-082806
• 830-652-9

• MDL： MFCD07374904
• Inchi： 1S/C6H7ClN2/c7-5-1-2-9-6(3-5)4-8/h1-3H,4,8H2
• InChI Key： FZCYDUZIHRNWSQ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)CN

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 142.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.244
• Boiling Point: 220 ºC
• Flash Point: 87 ºC
• Refractive Index: 1.572
• PSA: 38.91000
• LogP: 1.89400

(4-CHLOROPYRIDIN-2-YL)METHANAMINE Security Information

• Hazardous Material transportation number：2735
• HazardClass：8
• PackingGroup：Ⅱ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (4-CHLOROPYRIDIN-2-YL)METHANAMINE

Comprehensive Guide to (4-CHLOROPYRIDIN-2-YL)METHANAMINE (CAS No. 180748-30-5): Properties, Applications, and Market Insights

(4-CHLOROPYRIDIN-2-YL)METHANAMINE (CAS No. 180748-30-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chloropyridine derivative serves as a crucial building block in the synthesis of various bioactive molecules. With the increasing demand for heterocyclic compounds in drug discovery, understanding this chemical's properties and applications becomes essential for researchers and industry professionals.

The molecular structure of (4-CHLOROPYRIDIN-2-YL)METHANAMINE features a pyridine ring substituted with a chlorine atom at the 4-position and an aminomethyl group at the 2-position. This unique arrangement contributes to its versatile reactivity, making it valuable for medicinal chemistry applications. Recent studies highlight its potential as an intermediate in developing kinase inhibitors, a hot topic in cancer research and targeted therapies.

In pharmaceutical applications, CAS 180748-30-5 demonstrates remarkable utility as a precursor for small molecule drugs. Its structural features allow for efficient modifications, enabling medicinal chemists to create libraries of compounds for high-throughput screening. The compound's bioisosteric properties make it particularly interesting for drug design, especially in developing central nervous system (CNS) therapeutics, a rapidly growing market segment.

The agrochemical industry also benefits from (4-CHLOROPYRIDIN-2-YL)METHANAMINE derivatives. These compounds show promise in developing novel crop protection agents, addressing the global need for more efficient and environmentally friendly pesticides. With increasing concerns about food security and sustainable agriculture, research into such intermediates has gained momentum in recent years.

From a synthetic chemistry perspective, 180748-30-5 offers interesting possibilities for catalyzed cross-coupling reactions. Its electron-deficient pyridine ring participates well in various palladium-catalyzed transformations, making it valuable for constructing complex molecular architectures. These properties align with current trends in green chemistry and atom-economical synthesis.

The global market for pyridine derivatives like (4-CHLOROPYRIDIN-2-YL)METHANAMINE continues to expand, driven by pharmaceutical R&D investments. Market analysts project steady growth in demand for such fine chemicals, particularly in Asia-Pacific regions where contract research organizations are flourishing. The compound's scalable synthesis and commercial availability make it attractive for both academic and industrial applications.

Recent advancements in computational chemistry and AI-assisted drug discovery have further highlighted the importance of CAS 180748-30-5. Molecular modeling studies utilize such building blocks to predict drug-target interactions and optimize lead compounds. This intersection of cheminformatics and synthetic chemistry represents one of the most exciting developments in modern pharmaceutical research.

Quality control and characterization of (4-CHLOROPYRIDIN-2-YL)METHANAMINE require advanced analytical techniques. Modern laboratories employ HPLC-MS, NMR spectroscopy, and X-ray crystallography to ensure compound purity and verify structural integrity. These analytical methods align with current Good Manufacturing Practice (GMP) standards in pharmaceutical production.

The environmental profile of 180748-30-5 has become increasingly important in chemical development. Researchers are investigating biodegradation pathways and eco-friendly synthesis routes for such compounds, responding to growing regulatory requirements and corporate sustainability initiatives. This focus on green chemistry principles represents a significant trend in fine chemical manufacturing.

Storage and handling of (4-CHLOROPYRIDIN-2-YL)METHANAMINE require standard laboratory precautions. The compound should be kept in airtight containers under appropriate conditions to maintain stability. Proper material safety data should always be consulted before working with this or any chemical substance.

Future research directions for CAS 180748-30-5 include exploration of its metal-organic frameworks (MOFs) applications and potential in catalysis. The compound's coordination chemistry properties may unlock new applications in materials science, particularly in developing advanced functional materials with tailored properties.

For researchers sourcing (4-CHLOROPYRIDIN-2-YL)METHANAMINE, it's crucial to work with reputable suppliers who provide comprehensive analytical certificates and technical specifications. The growing emphasis on supply chain transparency in the chemical industry makes supplier selection increasingly important for quality assurance.

In conclusion, 180748-30-5 represents an important chemical building block with diverse applications across multiple industries. Its significance in drug discovery, agrochemical development, and materials science ensures continued interest from the scientific community. As research techniques advance and new applications emerge, this compound will likely maintain its position as a valuable tool in molecular design and chemical synthesis.